Cas no 2228684-28-2 (3-amino-2-{bicyclo2.2.1hept-5-en-2-yl}propan-1-ol)

• Product Name: 3-amino-2-{bicyclo2.2.1hept-5-en-2-yl}propan-1-ol
• CAS No: 2228684-28-2
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6258860
• PubChem ID: 165722321
• Update Time: 2025-10-19

3-amino-2-{bicyclo2.2.1hept-5-en-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{bicyclo2.2.1hept-5-en-2-yl}propan-1-ol
• 2228684-28-2
• EN300-1819704
• 3-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-ol

• Inchi： 1S/C10H17NO/c11-5-9(6-12)10-4-7-1-2-8(10)3-7/h1-2,7-10,12H,3-6,11H2
• InChI Key： DCSFAFGNSRYMKN-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-{bicyclo2.2.1hept-5-en-2-yl}propan-1-ol

Comprehensive Analysis of 3-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-ol (CAS No. 2228684-28-2): Properties, Applications, and Industry Trends

The compound 3-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-ol (CAS No. 2228684-28-2) is a structurally unique organic molecule featuring a bicyclic framework combined with both amino and hydroxyl functional groups. Its molecular architecture, characterized by the norbornene (bicyclo[2.2.1]heptene) core, has garnered significant attention in pharmaceutical and material science research due to its potential as a chiral building block and ligand precursor. This article delves into its physicochemical properties, synthetic routes, and emerging applications while addressing frequently searched queries such as "norbornene derivatives in drug discovery" and "amino alcohol catalysts."

From a structural perspective, the compound's bicyclo[2.2.1]heptene system imparts rigidity and stereochemical complexity, making it valuable for designing asymmetric synthesis protocols. The presence of both primary amine and primary alcohol groups enables diverse derivatization pathways, a feature often explored in searches like "multifunctional norbornene compounds." Recent studies highlight its role in developing enzyme inhibitors and polymeric materials, aligning with industry trends toward bioactive scaffolds and smart polymers.

Synthetic accessibility remains a key focus area, with researchers investigating stereoselective routes to this compound. Common approaches involve Diels-Alder reactions to construct the bicyclic core, followed by functional group interconversions—topics frequently queried as "norbornene amine synthesis" or "chiral amino alcohol preparation." The compound's logP value (estimated at 1.2-1.8) and hydrogen-bonding capacity make it particularly relevant in medicinal chemistry, where such properties influence drug permeability and target engagement.

In material science, the norbornene moiety facilitates ring-opening metathesis polymerization (ROMP), a process widely searched in contexts like "ROMP monomers 2024" and "functionalized norbornenes for coatings." The compound's amino alcohol segment further allows post-polymerization modifications, enabling applications in stimuli-responsive hydrogels and bioconjugation platforms. These attributes resonate with growing interest in multifunctional monomers and biocompatible materials.

Environmental and regulatory considerations are increasingly prominent in searches such as "green chemistry amino alcohols." While 3-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-1-ol isn't classified as hazardous, its synthesis often employs catalytic methods to minimize waste—addressing the demand for sustainable organics. Analytical techniques like HPLC purity assessment (a frequently searched term) confirm its suitability for high-value applications.

Future directions may explore its catalytic applications in CO2 fixation or as a ligand for transition metals, areas gaining traction in academic and industrial research. As the scientific community prioritizes molecular diversity and function-driven design, this compound exemplifies how bridged bicyclic systems continue to enable innovation across disciplines.